(4-(3-(1H-Imidazol-4-yl)propyloxy)phenyl)ethanone
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Overview
Description
Acetoproxifan is an H3 antagonist/inverse agonist based on a 4-substituted imidazole.
Scientific Research Applications
Antimicrobial and Antifungal Properties
(4-(3-(1H-Imidazol-4-yl)propyloxy)phenyl)ethanone has been studied for its potential antimicrobial and antifungal properties. Research has shown that derivatives of this compound exhibit significant antimicrobial activities. For instance, 1-(5-methyl-2-phenyl-1H-imidazol-4-yl)ethanone, a related compound, demonstrated excellent antibacterial activity against various bacteria, with minimal inhibitory concentration (MIC) values ranging between 21.9 and 43.8 μg/mL (Abdel-Wahab, Awad, & Badria, 2011). Additionally, a series of 3-phenyl-1-(1,1'-biphenyl-4-yl)-2-(1H-imidazol-1-yl)propane derivatives, related to the antifungal bifonazole, showed promising in vitro antifungal activities against several pathogenic fungi (Castellano, Stefancich, Chillotti, & Poni, 2003).
Anti-Inflammatory and Antioxidant Activities
Compounds derived from this compound have been evaluated for their anti-inflammatory and antioxidant properties. For example, a series of novel pyrazole chalcones showed promising IL-6 inhibitory, free radical scavenging, and antimicrobial activities at varied concentrations (Bandgar, Gawande, Bodade, Gawande, & Khobragade, 2009).
Heme Oxygenase Inhibition
This compound and its derivatives have been explored for their ability to inhibit heme oxygenases (HO-1 and HO-2), which are enzymes involved in the degradation of heme. Studies found that certain derivatives containing imidazole-ketones were very potent inhibitors for both isozymes (Roman, Vlahakis, Vukomanovic, Nakatsu, & Szarek, 2010).
Corrosion Inhibition
Research has also demonstrated the effectiveness of imidazole-based molecules, including derivatives of this compound, in inhibiting the corrosion of carbon steel in acidic mediums. These compounds showed substantial corrosion inhibition efficiency, which was correlated with their molecular structure and properties (Costa, Almeida-Neto, Campos, Fonseca, Mattos, Freire, Homem-de-Mello, Marinho, Monteiro, Correia, & de Lima-Neto, 2021).
Properties
Molecular Formula |
C14H16N2O2 |
---|---|
Molecular Weight |
244.29 g/mol |
IUPAC Name |
1-[4-[3-(1H-imidazol-5-yl)propoxy]phenyl]ethanone |
InChI |
InChI=1S/C14H16N2O2/c1-11(17)12-4-6-14(7-5-12)18-8-2-3-13-9-15-10-16-13/h4-7,9-10H,2-3,8H2,1H3,(H,15,16) |
InChI Key |
FDJSGXRROVCWFT-UHFFFAOYSA-N |
SMILES |
CC(=O)C1=CC=C(C=C1)OCCCC2=CN=CN2 |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)OCCCC2=CN=CN2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Acetoproxifan |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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